Cas no 2418649-39-3 (tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate)
tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-[3-amino-5-(aminomethyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate
- 2418649-39-3
- EN300-26631398
- tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate
-
- Inchi: 1S/C19H32N4O2/c1-12-15(11-20)13(2)17(14(3)16(12)21)22-7-9-23(10-8-22)18(24)25-19(4,5)6/h7-11,20-21H2,1-6H3
- InChI Key: MZVMIAFWNZARTG-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C2C(C)=C(C(C)=C(CN)C=2C)N)CC1)=O
Computed Properties
- Exact Mass: 348.25252628g/mol
- Monoisotopic Mass: 348.25252628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 84.8Ų
tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26631398-1.0g |
tert-butyl 4-[3-amino-5-(aminomethyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate |
2418649-39-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26631398-1g |
tert-butyl 4-[3-amino-5-(aminomethyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate |
2418649-39-3 | 1g |
$0.0 | 2023-09-12 |
tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate
Recent Advances in the Study of tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate (CAS: 2418649-39-3)
The compound tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate (CAS: 2418649-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative is being explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its unique structural features, which include a tert-butyl carbamate group and a multi-substituted phenyl ring, making it a versatile scaffold for further chemical modifications.
One of the primary research objectives surrounding this compound is its role in the development of central nervous system (CNS) targeting drugs. The presence of both amino and aminomethyl groups on the phenyl ring, combined with the piperazine moiety, suggests potential interactions with neurotransmitter receptors. Recent in vitro studies have demonstrated its ability to modulate serotonin and dopamine receptors, indicating possible applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.
Synthetic methodologies for tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate have been refined in recent publications. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized four-step synthesis route starting from commercially available 2,4,6-trimethylaniline. The key improvements include a higher yielding Buchwald-Hartwig amination step (85% yield) and a more efficient deprotection protocol for the final product. These advances have made the compound more accessible for structure-activity relationship (SAR) studies in drug discovery programs.
Recent pharmacological evaluations have revealed promising results. In animal models, derivatives of this compound have shown improved blood-brain barrier penetration compared to earlier generation piperazine-based compounds. Molecular docking studies suggest that the tert-butyl carbamate group contributes to enhanced binding affinity at target receptors while maintaining favorable pharmacokinetic properties. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential as a lead structure for further optimization.
The safety profile of tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate has been investigated in recent preclinical studies. Acute toxicity tests in rodents showed favorable results, with an LD50 > 500 mg/kg. Genotoxicity assays, including Ames tests and micronucleus assays, were negative, supporting its potential for further development. However, researchers note that comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies are still ongoing to fully characterize its safety profile.
Future research directions for this compound include exploration of its potential in combination therapies and investigation of its antimicrobial properties. Preliminary data suggests that certain derivatives may exhibit activity against drug-resistant bacterial strains, possibly through inhibition of efflux pumps. The compound's chemical versatility makes it an attractive candidate for multidisciplinary research approaches, bridging medicinal chemistry, pharmacology, and chemical biology.
2418649-39-3 (tert-butyl 4-3-amino-5-(aminomethyl)-2,4,6-trimethylphenylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)